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Compound of Interest

Compound Name: Spinraza

Cat. No.: B3181795 Get Quote

This technical support center provides guidance for researchers, scientists, and drug

development professionals on minimizing procedural complications associated with the lumbar

puncture for Spinraza (nusinersen) administration.

Frequently Asked Questions (FAQs)
Q1: What are the most common procedural complications associated with lumbar puncture for

Spinraza administration?

A1: The most frequently reported complications are related to the lumbar puncture procedure

itself. These include post-dural puncture headache (PDPH), back pain, and vomiting.[1] Other

less common but potential complications include infections (like meningitis), bleeding at the

injection site, and nerve root irritation.[2][3]

Q2: What is post-dural puncture headache (PDPH) and what causes it?

A2: PDPH is a headache that typically worsens when sitting or standing and improves when

lying down.[4][5] It is thought to be caused by the leakage of cerebrospinal fluid (CSF) through

the small hole in the dura mater created by the spinal needle. This leakage leads to a decrease

in CSF pressure, causing traction on pain-sensitive structures in the brain.[5][6]

Q3: How can the risk of PDPH be minimized?
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A3: Several techniques can reduce the incidence of PDPH. The use of smaller gauge,

"atraumatic" (pencil-point) spinal needles is associated with a lower risk of PDPH compared to

larger, cutting-tip (Quincke) needles.[2][7][8] Proper patient positioning and needle orientation

during the procedure are also important.[2][8]

Q4: What is the role of imaging guidance in Spinraza administration?

A4: Imaging guidance, such as ultrasound or fluoroscopy, is recommended, particularly for

patients with challenging spinal anatomy due to scoliosis or prior spinal fusion surgery.[9]

These techniques help to accurately guide the needle to the intrathecal space, increasing the

success rate of the procedure and potentially reducing the number of attempts and associated

complications.[10][11][12]

Q5: Is sedation or anesthesia necessary for the procedure?

A5: The use of local anesthetics to numb the injection site is standard.[1] Sedation or general

anesthesia may be considered, especially for pediatric patients or individuals who may have

difficulty remaining still during the procedure.[1]
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Issue Potential Cause(s) Recommended Action(s)

Difficult Landmark

Identification

- Obesity- Spinal deformity

(e.g., scoliosis)- Prior spinal

surgery

- Utilize ultrasound guidance to

visualize the underlying spinal

anatomy and identify the

optimal needle entry point.[13]

[14]- Consider fluoroscopy for

real-time imaging in patients

with very complex spines.[11]-

Adjust patient positioning to

maximize the interspinous

space (e.g., maximal flexion in

the lateral decubitus or sitting

position).[8][15]

"Dry Tap" (No CSF Return)

- Needle misplacement (not in

the subarachnoid space)-

Dehydration- Severe spinal

stenosis

- Confirm needle placement

with imaging guidance

(fluoroscopy or ultrasound).-

Ask the patient to cough or

perform a Valsalva maneuver

to increase CSF flow.[16]-

Rotate the needle 90 degrees

as the bevel may be occluded.

[15]- If unsuccessful, consider

an alternative interlaminar

space or a different approach

(e.g., transforaminal).

Patient Experiences Radicular

Pain

- Needle irritation of a nerve

root

- Immediately withdraw the

needle slightly and redirect it

away from the side of the pain.

[16]

Post-Procedure Headache - Post-dural puncture

headache (PDPH)

- Initial conservative

management includes rest,

hydration, and caffeine.[4][17]-

For persistent or severe

headaches, an epidural blood
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patch may be considered to

seal the dural leak.[4][5][18]

Data on Complication Minimization Strategies
Table 1: Impact of Needle Type on Post-Dural Puncture
Headache (PDPH) Incidence

Needle Type Needle Gauge PDPH Incidence Reference

Traumatic (Cutting) 20G 32.9% [7]

Atraumatic (Pencil-

Point)
22G 18.1% [7]

Traumatic (Cutting) 20G
11% (requiring blood

patch)
[19]

Traumatic (Cutting) 22G
3% (requiring blood

patch)
[19]

Table 2: Success Rates of Imaging-Guided Lumbar
Puncture for Nusinersen Administration

Guidance Method Patient Population Success Rate Reference

Ultrasound-Guided
SMA patients with

complex spines

96.8% (91/94

attempts)
[10]

Ultrasound-Guided
SMA patients with

severe scoliosis
100% [12]

Fluoroscopy-Guided

SMA patients

(comparison to blind

technique)

100% [11][20]

Blind Technique

SMA patients

(comparison to

fluoroscopy)

71.5% [20]
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Experimental Protocols
Protocol 1: Ultrasound-Assisted Lumbar Puncture for
Spinraza Administration
Objective: To use ultrasound to identify the optimal site for needle insertion to increase the

success rate and minimize complications of lumbar puncture for nusinersen administration.

Methodology:

Patient Positioning: Place the patient in the lateral decubitus or sitting position with maximal

spinal flexion to open the interlaminar spaces.[8][15]

Ultrasound Scanning:

Use a low-frequency curvilinear ultrasound transducer for deeper structures or a high-

frequency linear transducer for shallower structures.

Perform a transverse scan to identify the midline by visualizing the spinous process.[14]

Rotate the transducer 90 degrees into a longitudinal (parasagittal) plane to visualize the

interlaminar spaces.[14]

Identify the largest and most accessible interlaminar space, typically L3-L4 or L4-L5.

Mark the skin at the determined needle entry point.

Aseptic Preparation: Prepare the marked area using a standard aseptic technique with an

appropriate antiseptic solution.[21]

Anesthesia: Infiltrate the skin and subcutaneous tissues at the marked site with a local

anesthetic.

Needle Insertion:

Insert the spinal needle at the marked location, angling slightly cephalad.

Advance the needle slowly until a "pop" is felt, indicating penetration of the dura mater.
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CSF and Drug Administration:

Remove the stylet and confirm CSF return.

Administer Spinraza (nusinersen) as per the prescribing information.

Re-insert the stylet before withdrawing the needle.

Protocol 2: Management of Post-Dural Puncture
Headache (PDPH)
Objective: To provide a systematic approach to managing PDPH following Spinraza
administration.

Methodology:

Diagnosis: Confirm the diagnosis of PDPH based on the characteristic postural headache

that worsens upon sitting or standing and improves with lying down.

Conservative Management (First-line):

Advise the patient to remain in a recumbent position.

Encourage oral hydration.

Administer oral or intravenous caffeine (e.g., 300-500 mg).[17]

Provide simple analgesics as needed.

Epidural Blood Patch (for severe or persistent PDPH):

If conservative measures fail after 24-48 hours, or if the headache is severe, consider an

epidural blood patch.[4][18]

Under aseptic conditions, draw 10-20 mL of the patient's own venous blood.

Perform an epidural injection at or near the level of the previous dural puncture, slowly

injecting the blood into the epidural space. The blood will clot and seal the dural leak.[4][5]
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Follow-up: Monitor the patient for resolution of the headache. A second blood patch may be

necessary in some cases.[18]
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Caption: Decision workflow for selecting the appropriate lumbar puncture technique.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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